![molecular formula C17H17N7S B6453288 6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine CAS No. 2549043-11-8](/img/structure/B6453288.png)
6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine” is a structurally modified derivative of benzothiazole . Benzothiazole derivatives are common structural units in pharmacological drugs and medicinal chemistry . They exhibit good biological activity and are used in the development of new analogs of bioactive heterocyclic compounds .
Synthesis Analysis
Benzothiazole derivatives are synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . The synthesis of these compounds involves a multi-step procedure .Molecular Structure Analysis
The molecular structure of benzothiazole derivatives is characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques . The structure-activity relationships of these compounds have been discussed in several studies .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of benzothiazole derivatives are complex and involve multiple steps . The reactions are greatly accelerated using microwave irradiation .Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives are evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5) .Scientific Research Applications
6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine has been studied for its potential applications in various scientific fields. One of the most promising applications of this compound is as a building block for the synthesis of other molecules, such as nucleosides and nucleotides. This compound has also been studied for its potential use in drug development and therapeutic applications. For example, it has been proposed that this compound could be used as a ligand for the modulation of enzyme activity. In addition, this compound has been studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of 6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine is not yet fully understood. However, it is believed that this compound binds to specific proteins in the body, such as enzymes, and modulates their activity. In addition, this compound has been found to interact with DNA and RNA, suggesting that it may also play a role in gene regulation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound has the potential to modulate enzyme activity and interact with DNA and RNA, suggesting that it may have a broad range of effects on the body. In addition, this compound has been studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The use of 6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine in lab experiments has several advantages. First, this compound is a relatively stable compound, making it suitable for use in long-term experiments. Second, this compound is relatively inexpensive and easy to obtain. Third, this compound has been found to be effective in the synthesis of other molecules, such as nucleosides and nucleotides. Finally, this compound has been studied for its potential use in drug development and therapeutic applications.
However, there are also some limitations to the use of this compound in lab experiments. First, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in certain experiments. Second, this compound has been found to interact with DNA and RNA, suggesting that it may have a broad range of effects on the body. Finally, this compound has been found to be toxic in certain concentrations, making it important to use it with caution.
Future Directions
The potential applications of 6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine are vast and the future directions for research are numerous. One potential direction is to further explore the mechanism of action of this compound and its interactions with DNA and RNA. Another potential direction is to investigate the effects of this compound on various diseases, such as cancer and Alzheimer’s disease. Finally, further research could be conducted to determine the optimal concentrations of this compound for use in lab experiments and therapeutic applications.
Synthesis Methods
6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-9-methyl-9H-purine can be synthesized using a variety of methods. One method involves the reaction of 1,3-benzothiazol-2-amine with an aryl halide, such as bromobenzene, in the presence of a base, such as potassium carbonate. This reaction results in the formation of this compound. Another method involves the reaction of 1,3-benzothiazol-2-amine with aryl halides, such as bromobenzene, in the presence of a catalyst, such as palladium chloride. This reaction also results in the formation of this compound.
properties
IUPAC Name |
2-[4-(9-methylpurin-6-yl)piperazin-1-yl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N7S/c1-22-11-20-14-15(22)18-10-19-16(14)23-6-8-24(9-7-23)17-21-12-4-2-3-5-13(12)25-17/h2-5,10-11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYBKESQNQBFPFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.